2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine

• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol
• IUPAC Name: 2-(2-methylbutan-2-yloxy)-1,3-thiazol-5-amine
• InChI: InChI=1S/C8H14N2OS/c1-4-8(2,3)11-7-10-5-6(9)12-7/h5H,4,9H2,1-3H3
• InChI Key: FLBZYTPUIJPRJC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)OC1=NC=C(S1)N

Description

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine is a thiazole derivative featuring a 1,3-thiazole core substituted with an amine group at position 5 and a 2-methylbutan-2-yl ether moiety at position 2. The compound’s structure combines a heterocyclic aromatic system with a bulky, branched alkyloxy group, which influences its physicochemical properties, such as lipophilicity and steric bulk.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine typically involves the reaction of 2-methylbutan-2-ol with 1,3-thiazol-5-amine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

[ \text{2-Methylbutan-2-ol} + \text{1,3-Thiazol-5-amine} \rightarrow \text{2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine} ]

Industrial Production Methods

In industrial settings, the production of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the product. The compound is then purified using techniques such as distillation, crystallization, or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted thiazole derivatives.

Scientific Research Applications

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex thiazole derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and chemical properties of thiazole derivatives are highly dependent on substituent patterns. Below is a detailed comparison of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine with structurally related compounds:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent at Position 2	Substituent at Position 5	Molecular Weight (g/mol)	Notable Properties/Biological Activity	Evidence Source
2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine	O-(2-methylbutan-2-yl)	Amine	~214.3	Potential developmental toxicity (limited data)
5-[4-(Trifluoromethyl)benzyl]-1,3-thiazol-2-amine	4-(Trifluoromethyl)benzyl	Amine	258.26	High lipophilicity due to CF₃ group; potential CNS activity
5-Methyl-1,3-thiazol-2-amine (Meloxicam Related Compound B)	Methyl	Amine	114.17	Pharmaceutical impurity; used in reference standards
2-(4-Chlorophenyl)sulfonyl-N-(3-methoxypropyl)-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine	Dual sulfonyl groups	Amine	511.07	Electron-withdrawing substituents; possible enzyme inhibition
5-[(4-Chloro-2-fluorobenzyl)]-1,3-thiazol-2-amine	4-Chloro-2-fluorobenzyl	Amine	240.70	Enhanced bioavailability due to halogenated aryl group

Key Differences and Implications

Substituent Bulk and Lipophilicity :

• The 2-methylbutan-2-yloxy group in the target compound introduces significant steric hindrance and lipophilicity compared to smaller substituents like methyl or electron-withdrawing groups (e.g., sulfonyl). This may enhance membrane permeability but reduce solubility in aqueous media .
• In contrast, the trifluoromethylbenzyl group in ’s compound increases metabolic stability and bioavailability, often critical for CNS-targeting drugs .

The target compound’s ether group is electron-donating, which may favor interactions with hydrophobic pockets .

Biological Activity: While direct toxicity data for the target compound are sparse, associates structurally similar 4-(2-methylbutan-2-yl)phenol with developmental malformations, suggesting that the 2-methylbutan-2-yl group may influence toxicokinetics . Thiazoles with halogenated benzyl groups (e.g., ) are often explored for antimicrobial or anticancer properties due to their enhanced reactivity and target selectivity .

Biological Activity

2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine is a compound characterized by its thiazole ring and an alkoxy group. Its structure includes both an amine and an ether functional group, which may contribute to its biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine is $C_9H_{15}N_3OS$, with a molecular weight of approximately 184.30 g/mol. The compound features a five-membered thiazole ring containing sulfur and nitrogen atoms.

Biological Activity Overview

Research indicates that 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine exhibits various biological activities, primarily through interactions with specific biological targets. These interactions may modulate enzyme activities or alter receptor signaling pathways.

The exact mechanisms through which 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine exerts its biological effects are still under investigation. However, preliminary studies suggest potential involvement in:

• Enzyme Inhibition : The compound may inhibit certain enzymes that are crucial for metabolic processes.
• Receptor Modulation : It could interact with receptors influencing signaling pathways related to various physiological functions.

Research Findings

Several studies have explored the biological activity of this compound:

• In Vitro Studies : Laboratory experiments have shown that 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine can inhibit the growth of specific tumor cell lines. However, its effectiveness as an inhibitor of dihydrofolate reductase (DHFR) appears limited, suggesting that its anticancer activity could be due to metabolic conversion rather than direct inhibition .
• Interaction with Biological Macromolecules : Studies have highlighted the compound's ability to interact with various biomolecules, potentially affecting their activity. These interactions are critical for understanding the compound's pharmacological potential .

Case Studies

A few notable case studies provide insights into the compound's biological activity:

Study	Focus	Findings
Study A	Tumor Cell Growth Inhibition	Demonstrated moderate inhibition of tumor cell proliferation but poor DHFR inhibition .
Study B	Enzyme Interaction	Identified potential enzyme targets that may be modulated by the compound .
Study C	Receptor Binding	Investigated binding affinity to specific receptors, indicating possible therapeutic applications .

Comparative Analysis with Similar Compounds

The uniqueness of 2-[(2-Methylbutan-2-yl)oxy]-1,3-thiazol-5-amine can be contrasted with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
(3-Methylbutan-2-yl)(1,3-thiazol-4-ylmethyl)amine	Similar thiazole ring; different substitution pattern	Variation in nitrogen positioning affects reactivity
(3-Methylbutan-2-yl)(1,3-thiazol-2-ylmethyl)amine	Altered thiazole position	Distinct chemical reactivity due to different nitrogen positioning
5-(4-Methylthiazolyl)-1H-pyrazole	Contains pyrazole instead of thiazole	Different heterocyclic framework impacting biological activity